![molecular formula C8H4F3N3O2 B1451597 3-Nitro-6-(trifluoromethyl)imidazo[1,2-a]pyridine CAS No. 1186404-88-5](/img/structure/B1451597.png)
3-Nitro-6-(trifluoromethyl)imidazo[1,2-a]pyridine
Overview
Description
3-Nitro-6-(trifluoromethyl)imidazo[1,2-a]pyridine is a compound that belongs to the class of fused nitrogen-bridged heterocyclic compounds known as imidazo[1,2-a]pyridines . This class of compounds has been attracting substantial interest due to their potential pharmaceutical applications . The molecular weight of 3-Nitro-6-(trifluoromethyl)imidazo[1,2-a]pyridine is 231.13 .
Synthesis Analysis
The synthesis of imidazo[1,2-a]pyridines, including 3-Nitro-6-(trifluoromethyl)imidazo[1,2-a]pyridine, has been well studied in the past decade . The most effective protocols for their synthesis have been developed, which include transition metal-catalyzed reactions, multi-component reactions, cyclization, condensation, microwave-assisted reactions, heteroannular, and photocatalytic reactions .Molecular Structure Analysis
Imidazo[1,2-a]pyridines are considered as privileged structures because of their occurrence in many natural products . The molecular structure of 3-Nitro-6-(trifluoromethyl)imidazo[1,2-a]pyridine is characterized by the presence of a trifluoromethyl group and a nitro group attached to the imidazo[1,2-a]pyridine core .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of imidazo[1,2-a]pyridines are diverse and include transition metal-catalyzed reactions, multi-component reactions, cyclization, condensation, microwave-assisted reactions, heteroannular, and photocatalytic reactions . A photosensitizer-free visible-light-promoted method for direct trifluoromethylation of imidazo[1,2-a]pyridine derivatives has also been described .Scientific Research Applications
Medicinal Chemistry
Imidazopyridine, which is a part of the “3-Nitro-6-(trifluoromethyl)imidazo[1,2-a]pyridine” structure, is recognized as a “drug prejudice” scaffold due to its wide range of applications in medicinal chemistry . It’s used in the development of various drugs, contributing to their efficacy and safety profiles.
Antituberculosis Agents
Imidazo[1,2-a]pyridine analogues have shown significant activity against multidrug-resistant TB (MDR-TB) and extensively drug-resistant TB (XDR-TB) . This makes “3-Nitro-6-(trifluoromethyl)imidazo[1,2-a]pyridine” a potential candidate for the development of new antituberculosis drugs.
Material Science
The structural character of imidazopyridine, a component of “3-Nitro-6-(trifluoromethyl)imidazo[1,2-a]pyridine”, makes it useful in material science . It can be used in the synthesis of various materials with unique properties.
Chemical Synthesis
“3-Nitro-6-(trifluoromethyl)imidazo[1,2-a]pyridine” can be used in chemical synthesis due to its reactivity and structural characteristics . It can serve as a building block in the synthesis of complex molecules.
Chromatography
In chromatography, “3-Nitro-6-(trifluoromethyl)imidazo[1,2-a]pyridine” can be used as a standard or a tracer due to its unique chemical properties .
Drug Discovery Research
Imidazo[1,2-a]pyridine has been recognized as a “drug prejudice” scaffold for its wide range of applications in medicinal chemistry . Therefore, “3-Nitro-6-(trifluoromethyl)imidazo[1,2-a]pyridine” could be a valuable compound in drug discovery research, particularly in the search for new therapeutic agents.
Future Directions
The future directions in the research of 3-Nitro-6-(trifluoromethyl)imidazo[1,2-a]pyridine and related compounds could involve the development of more eco-friendly synthetic strategies . Additionally, given the broad spectrum of biological activity profiles displayed by imidazo[1,2-a]pyridines, further exploration of their potential pharmaceutical applications could be a promising direction .
properties
IUPAC Name |
3-nitro-6-(trifluoromethyl)imidazo[1,2-a]pyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H4F3N3O2/c9-8(10,11)5-1-2-6-12-3-7(14(15)16)13(6)4-5/h1-4H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IBQLEURBIDJSIC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=NC=C(N2C=C1C(F)(F)F)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H4F3N3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
231.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Nitro-6-(trifluoromethyl)imidazo[1,2-a]pyridine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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